Cas no 5888-08-4 (3-BETA-HYDROXY-6,16-ALPHA-DIMETHYL-5-PREGNEN-20-ONE)

• Product Name: 3-BETA-HYDROXY-6,16-ALPHA-DIMETHYL-5-PREGNEN-20-ONE
• CAS No: 5888-08-4
• MF: C₂₃H₃₆O₂
• MW: 344.530747413635
• CID: 949249
• PubChem ID: 53775479
• Update Time: 2025-04-19

3-BETA-HYDROXY-6,16-ALPHA-DIMETHYL-5-PREGNEN-20-ONE Chemical and Physical Properties

Names and Identifiers

• 3-BETA-HYDROXY-6,16-ALPHA-DIMETHYL-5-PREGNEN-20-ONE
• SCHEMBL11423616
• 5888-08-4
• 5-pregnen-6,16alpha-dimethyl-3beta-ol-20-one

• Inchi： 1S/C23H36O2/c1-13-10-17-18(22(4)8-6-16(25)12-19(13)22)7-9-23(5)20(17)11-14(2)21(23)15(3)24/h14,16-18,20-21,25H,6-12H2,1-5H3/t14-,16+,17-,18+,20+,21-,22-,23+/m1/s1
• InChI Key： DRPLHESJRFWVSU-RQKNUZMPSA-N
• SMILES： O=C(C)[C@H]1[C@H](C)C[C@H]2[C@@H]3CC(C)=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 344.27200
• Monoisotopic Mass: 344.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 5.15140